6-(3-Aza-bicyclo[3.1.0]hexan-1-yl)quinoline

• Molecular Formula: C14H14N2
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 6-(3-azabicyclo[3.1.0]hexan-1-yl)quinoline
• InChI: InChI=1S/C14H14N2/c1-2-10-6-11(3-4-13(10)16-5-1)14-7-12(14)8-15-9-14/h1-6,12,15H,7-9H2
• InChI Key: RJVNCNHNNCNEMX-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1(CNC2)C3=CC4=C(C=C3)N=CC=C4

Description

6-(3-aza-bicyclo[3.1.0]hexan-1-yl)quinoline is a complex organic compound that features a quinoline ring system fused with a 3-aza-bicyclo[3.1.0]hexane moiety. This compound is of significant interest in medicinal chemistry due to its unique structural properties and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(3-aza-bicyclo[3.1.0]hexan-1-yl)quinoline typically involves the annulation of a cyclopropane ring to a quinoline derivative. One common method is the palladium-catalyzed cyclopropanation of maleimides with N-tosylhydrazones, which provides high yields and diastereoselectivities . Another approach involves the (3 + 2) annulation of cyclopropenes with aminocyclopropanes using an organic or iridium photoredox catalyst under blue LED irradiation .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the scalability of the palladium-catalyzed cyclopropanation and the (3 + 2) annulation methods suggest that these could be adapted for larger-scale synthesis with appropriate optimization of reaction conditions.

Chemical Reactions Analysis

Types of Reactions

6-(3-aza-bicyclo[3.1.0]hexan-1-yl)quinoline can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogenation or metal hydrides like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the quinoline ring, especially at positions activated by electron-withdrawing groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with a palladium catalyst or lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline N-oxides, while reduction could produce partially or fully hydrogenated derivatives.

Scientific Research Applications

6-(3-aza-bicyclo[3.1.0]hexan-1-yl)quinoline has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its antitumor and antiviral activities.

Industry: Potential applications in the development of new materials or as intermediates in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-(3-aza-bicyclo[3.1.0]hexan-1-yl)quinoline involves its interaction with specific molecular targets, such as enzymes or receptors. The bicyclic structure may allow it to fit into binding pockets of proteins, thereby modulating their activity. For example, it has been studied as a potential mu opioid receptor antagonist .

Comparison with Similar Compounds

Similar Compounds

3-(Imidazolyl methyl)-3-aza-bicyclo[3.1.0]hexan-6-yl)methyl ethers: These compounds are mGluR2 positive allosteric modulators.

6,6-Dimethyl-3-azabicyclo[3.1.0]hexane: Used in antiviral medications like boceprevir.

Uniqueness

6-(3-aza-bicyclo[3.1.0]hexan-1-yl)quinoline is unique due to its fused bicyclic structure, which imparts distinct steric and electronic properties. This makes it a valuable scaffold for the development of new therapeutic agents and chemical probes.